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Compound of Interest

Compound Name: Sulfoxaflor-d3

Cat. No.: B15609039

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative toxicological overview of the insecticide Sulfoxaflor and its
primary metabolites, X11719474 and X11519540, on aquatic invertebrates. The data presented
is compiled from various scientific studies to facilitate an objective assessment of their
environmental impact.

Executive Summary

Sulfoxaflor, a sulfoximine insecticide, and its metabolites pose a significant risk to non-target
aquatic invertebrates. While Sulfoxaflor itself demonstrates varying levels of toxicity, its
metabolites, particularly X11719474, have been shown to exhibit higher toxicity in some
species. This guide synthesizes acute and chronic toxicity data for key indicator species such
as Daphnia magna and Chironomus species, providing a basis for comparative analysis. Sub-
lethal effects, including impacts on reproduction and behavior, are also detailed to provide a
more comprehensive toxicological profile.

Comparative Toxicity Data

The following tables summarize the acute and chronic toxicity of Sulfoxaflor and its metabolites
on various aquatic invertebrates.

Table 1: Acute Toxicity of Sulfoxaflor and Its Metabolites to Aquatic Invertebrates
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. Exposure .
Species Compound . Endpoint Value Reference
Duration
Daphnia
Sulfoxaflor 48 hours EC50 361 pg/L [1]
magna
Daphnia
Sulfoxaflor 48 hours EC50 17.26 mg/L 2]
magna
Daphnia
X11719474 48 hours EC50 0.74 mg/L [3]
magna
Daphnia
X11719474 48 hours EC50 0.61 mg/L [2]
magna
Daphnia
X11718922 48 hours EC50 > 100 mg/L [3]
magna
Daphnia
X11721061 48 hours EC50 > 100 mg/L [3]
magna
Chironomus
o Sulfoxaflor 9 days LC50 116 pg/L [1]
riparius
Chironomus
Sulfoxaflor - LOAEL 0.0455 mg/L [41151[6]
tentans
Chironomus
Sulfoxaflor - NOAEL 0.0618 mg/L [415116]
tentans
Carcinus
Sulfoxaflor 96 hours LC50 2.88 mg/L [7]
maenas
Americamysi
) Sulfoxaflor 96 hours LC50 0.64 mg/L [7]
s bahia

Table 2: Chronic and Sub-lethal Effects of Sulfoxaflor and Its Metabolites on Aquatic

Invertebrates
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] Exposure . Observatio
Species Compound . Endpoint Reference
Duration n
Reduced
) Sulfoxaflor, reproduction
Daphnia .
X11719474, 21 days Reproduction  and delayed [819]
magna
J X11519540 birth of
firstborn.
) Sulfoxaflor, Stimulated
Daphnia ) ) o
X11719474, Chronic Behavior swimming [819]
magna _
X11519540 behavior.
Depressed
) heart rate,
Daphnia )
Sulfoxaflor 48 hours Heart Rate arrhythmia, [10][11]
magna
and heart
cessation.
Significantly
reduced
Chironomus ) undulation
o Sulfoxaflor 9 days Behavior [1]
riparius and
swimming at
11.1 pg/L.
Decreased
feed intake
Carcinus , and
Sulfoxaflor 6 days Behavior ) [7]
maenas increased

time to reach

food.

Experimental Protocols

The methodologies outlined below are based on standardized guidelines from the Organisation

for Economic Co-operation and Development (OECD) and the United States Environmental

Protection Agency (US EPA), which are commonly employed in aquatic toxicology studies.
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Acute Immobilisation Test with Daphnia magna (Adapted
from OECD Guideline 202)

¢ Test Organism: First instar Daphnia magna, less than 24 hours old at the start of the test.

e Culture: Daphnids are cultured in a defined medium (e.g., M4 medium) at 20 = 2°C with a
16-hour light to 8-hour dark photoperiod. They are fed a diet of algae (e.g., Chlorella
vulgaris) and yeast extract.

o Test Design: A static or semi-static test is performed. At least five test concentrations of
Sulfoxaflor or its metabolites are prepared in the culture medium, along with a control group.
Each concentration level has a minimum of 20 daphnids, divided into at least four replicates
of five daphnids each.

o Exposure: Daphnids are exposed to the test substances for 48 hours. During this period,
they are not fed.

e Endpoint Assessment: Immobilisation is recorded at 24 and 48 hours. Immobilisation is
defined as the inability to swim within 15 seconds after gentle agitation of the test vessel.

o Data Analysis: The 48-hour EC50 (the concentration that causes immobilisation in 50% of
the test organisms) and its 95% confidence limits are calculated using appropriate statistical
methods, such as probit analysis.

Chronic Reproduction Test with Daphnia magna
(Adapted from OECD Guideline 211)

o Test Organism: Female Daphnia magna, less than 24 hours old at the start of the test.

o Test Design: A semi-static test is conducted over 21 days. At least five concentrations of the
test substance are used, with 10 replicates per concentration and one daphnid per replicate.

» Exposure and Feeding: The test solutions and control medium are renewed three times a
week. The daphnids are fed daily with a suspension of algae.

e Endpoint Assessment: The primary endpoint is the total number of living offspring produced
per parent animal. Parental mortality and the time to first brood are also recorded.
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Data Analysis: The Lowest Observed Effect Concentration (LOEC) and No Observed Effect
Concentration (NOEC) for reproduction are determined. The ECx (e.g., EC10, EC20, EC50)
for reproductive output is calculated using regression analysis.

Sediment-Water Chironomid Toxicity Test (Adapted from
OECD Guideline 218)

Test Organism: First instar larvae of Chironomus sp. (e.g., C. riparius or C. dilutus).

Test System: The test is conducted in beakers containing a layer of formulated or natural
sediment and overlying water.

Test Design: The test substance is spiked into the sediment. A minimum of five
concentrations are tested with at least four replicates per concentration. A control group with
clean sediment is also included.

Exposure: First instar larvae are introduced into the test beakers and exposed for 28 days
under controlled temperature and light conditions.

Endpoint Assessment: The primary endpoints are the emergence rate of adult midges and
the development rate. Larval survival and weight can also be measured at specific time
points.

Data Analysis: The EC50 for emergence and development rate is calculated. The LOEC and
NOEC are also determined.

Mandatory Visualizations
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Caption: A generalized workflow for aquatic invertebrate toxicity testing.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15609039?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Extracellular Space

Sulfoxaflor / Metabolite

Binds to receptor

Cell M@mbrane

Nicotinic Acetylcholine
Receptor (nAChR)

/)pens ion channel¥

¢ Intracellular Spage

Membrane Depolarization

:

Voltage-Dependent
Ca2?* Channels (VDCC)
Activation

\

Caz* Influx

Downstream Cellular Effects
(e.g., Gene Expression)

Neurotransmitter Release

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15609039?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Co.m.parat.i\./e

Check Availability & Pricing

Caption: Simplified signaling pathway of Sulfoxaflor at the nicotinic acetylcholine receptor
(nAChR).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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